Cas no 1805661-83-9 (Ethyl 2-cyano-4,5-difluorobenzoate)

• Product Name: Ethyl 2-cyano-4,5-difluorobenzoate
• CAS No: 1805661-83-9
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4796266
• Update Time: 2025-07-17

Ethyl 2-cyano-4,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-4,5-difluorobenzoate
• Ethyl 2-cyano-4,5-difluorobenzoate

• Inchi： 1S/C10H7F2NO2/c1-2-15-10(14)7-4-9(12)8(11)3-6(7)5-13/h3-4H,2H2,1H3
• InChI Key： DJTPMDGSKHURGS-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4,5-difluorobenzoate

Ethyl 2-cyano-4,5-difluorobenzoate (CAS No. 1805661-83-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-4,5-difluorobenzoate, identified by its unique Chemical Abstracts Service number CAS No. 1805661-83-9, is a significant compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its ethyl ester group and the presence of cyano and fluorine substituents, has garnered attention due to its utility as a key intermediate in the synthesis of various biologically active agents.

The structural features of Ethyl 2-cyano-4,5-difluorobenzoate make it a valuable building block for medicinal chemists. The cyano group (-CN) introduces a polar region, enhancing interactions with biological targets, while the fluorine atoms at the 4 and 5 positions contribute to metabolic stability and lipophilicity modulation. These attributes are particularly advantageous in the design of small-molecule drugs targeting neurological and inflammatory disorders.

Recent advancements in drug discovery have highlighted the importance of fluorinated benzoate derivatives. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to improved bioavailability and reduced susceptibility to degradation. For instance, research published in Journal of Medicinal Chemistry has shown that compounds incorporating fluorinated benzoate moieties exhibit enhanced binding affinity to certain enzyme targets, making them promising candidates for therapeutic intervention.

The synthesis of Ethyl 2-cyano-4,5-difluorobenzoate typically involves multi-step organic transformations, starting from commercially available precursors. A common synthetic route includes the condensation of malonic acid derivatives with cyanogen bromide, followed by fluorination and esterification steps. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for pharmaceutical applications.

In the context of contemporary pharmaceutical research, Ethyl 2-cyano-4,5-difluorobenzoate has been utilized in the development of novel antiviral agents. The fluoro-substituted benzoate scaffold is known to impart resistance to enzymatic degradation, a critical factor in antiviral drug design. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain viral proteases, suggesting their potential as lead compounds for further optimization.

The role of computational chemistry in optimizing synthetic pathways for Ethyl 2-cyano-4,5-difluorobenzoate cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with greater accuracy, thereby reducing experimental trial-and-error. By leveraging density functional theory (DFT) calculations, chemists can identify optimal reaction conditions and predict the stereochemical outcomes of complex transformations.

Moreover, green chemistry principles have been increasingly integrated into the synthesis of pharmaceutical intermediates like Ethyl 2-cyano-4,5-difluorobenzoate. The adoption of solvent-free reactions and catalytic methods has not only improved efficiency but also minimized environmental impact. For example, recent reports have described the use of solid-state reactions and heterogeneous catalysts to achieve high yields without compromising selectivity.

The pharmacological potential of derivatives derived from Ethyl 2-cyano-4,5-difluorobenzoate extends beyond antiviral applications. Research has explored their efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of fluoro-substituted benzoates to cross the blood-brain barrier and interact with central nervous system receptors makes them attractive candidates for developing next-generation therapeutics.

In conclusion, Ethyl 2-cyano-4,5-difluorobenzoate (CAS No. 1805661-83-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it indispensable for drug discovery efforts targeting a wide range of therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, its significance in medicinal chemistry is poised to grow even further.